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Compound of Interest

Compound Name: Ethyl pipecolinate

Cat. No.: B108307 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl pipecolinate, the ethyl ester of pipecolic acid (piperidine-2-carboxylic acid), has

emerged as a crucial chiral building block in the asymmetric synthesis of a wide array of

complex molecules, including alkaloids, pharmaceuticals, and other biologically active

compounds. Its rigid piperidine scaffold and inherent chirality, derived from the natural amino

acid L-pipecolic acid (the precursor to (S)-ethyl pipecolinate), make it an invaluable starting

material in the chiral pool approach to total synthesis. This guide provides a comprehensive

overview of its synthesis, key reactions, and applications, complete with experimental protocols

and quantitative data to facilitate its use in research and development.

Physicochemical Properties of Ethyl Pipecolinate
Ethyl pipecolinate is a colorless to light yellow liquid with the molecular formula C₈H₁₅NO₂

and a molecular weight of 157.21 g/mol .[1][2] Key physicochemical data are summarized in

the table below.
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Property Value Reference(s)

Molecular Formula C₈H₁₅NO₂ [1][2]

Molecular Weight 157.21 g/mol [1]

Boiling Point 216-217 °C [1]

Density 1.006 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.456 [1]

CAS Number 15862-72-3 (racemic) [1][2]

Synthesis of Enantiopure Ethyl Pipecolinate
The utility of ethyl pipecolinate as a chiral building block is contingent on its availability in

enantiomerically pure form. The most common strategy involves the use of the corresponding

enantiopure pipecolic acid, which is commercially available or can be obtained through the

resolution of the racemate.

Fischer Esterification of L-Pipecolic Acid
A straightforward method for the preparation of (S)-ethyl pipecolinate is the Fischer

esterification of L-pipecolic acid.
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Racemic Ethyl Pipecolinate

Diastereomeric Salts

Chiral Resolving Agent
(e.g., D-Tartaric Acid)

Fractional Crystallization

(S)-Ester • (R,R)-Acid Salt

Less Soluble

(R)-Ester • (R,R)-Acid Salt

More Soluble

Base Treatment

(S)-Ethyl Pipecolinate

Base Treatment (R)-Ethyl Pipecolinate

(S)-Ethyl Pipecolinate

N-Alkyl-(S)-Ethyl PipecolinateR-X

Base

HX • Base
+

(S)-Pipecolic Acid Amidation with
2,6-dimethylaniline (S)-Pipecoloxylidide N-Alkylation with

1-bromopropane (S)-Ropivacaine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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